Cas no 2137086-36-1 ((2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoic acid
• CAS No: 2137086-36-1
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 5901933
• PubChem ID: 22799514
• Update Time: 2025-06-13

(2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoic acid
• EN300-1167137
• 2137086-36-1
• SCHEMBL11602352

• Inchi： 1S/C10H10N2O4/c11-6(9(13)14)3-5-1-2-8-7(4-5)12-10(15)16-8/h1-2,4,6H,3,11H2,(H,12,15)(H,13,14)/t6-/m0/s1
• InChI Key： AIPBFPFNGXVCLT-LURJTMIESA-N
• SMILES： O1C(NC2=C1C=CC(=C2)C[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoic acid

Comprehensive Overview of (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoic acid (CAS No. 2137086-36-1)

(2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoic acid, with the CAS number 2137086-36-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzoxazole derivatives, which are known for their diverse biological activities and applications in drug development. The unique structural features of this molecule, including the 2-oxo-2,3-dihydro-1,3-benzoxazole moiety and the propanoic acid side chain, make it a promising candidate for various therapeutic and diagnostic applications.

In recent years, the scientific community has shown growing interest in benzoxazole-based compounds due to their potential in targeting neurodegenerative diseases, inflammation, and metabolic disorders. The (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoic acid is particularly notable for its chiral center at the 2-position, which can influence its pharmacological properties. Researchers are actively exploring its role as a building block for peptide synthesis and as a ligand in enzyme inhibition studies. Its CAS No. 2137086-36-1 is frequently referenced in patent applications and academic papers, highlighting its relevance in cutting-edge research.

The compound's molecular formula and structural integrity have been extensively characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These analyses confirm its high purity and stability, making it suitable for in vitro and in vivo studies. Additionally, its water solubility and bioavailability are subjects of ongoing research, as these properties are critical for its potential use in drug formulations.

One of the most searched topics related to CAS No. 2137086-36-1 is its potential application in neurological disorders. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are investigating whether this compound can modulate neurotransmitter activity or act as a neuroprotective agent. Another hot topic is its role in cancer research, where its ability to interact with specific protein targets is being evaluated for anti-tumor effects.

From a synthetic chemistry perspective, the (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoic acid is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. This aligns with the broader trend of environmentally conscious drug development, which is a priority for many pharmaceutical companies.

In summary, (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoic acid (CAS No. 2137086-36-1) is a versatile and highly studied compound with significant potential in multiple areas of biomedical research. Its unique chemical structure, combined with its biological activity, makes it a valuable tool for scientists aiming to develop novel therapies for some of today's most challenging health conditions.